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Compound of Interest

Compound Name: N-(Chloromethyl)phthalimide

Cat. No.: B098157 Get Quote

For Researchers, Scientists, and Drug Development Professionals

N-(Chloromethyl)phthalimide, a derivative of phthalimide, serves as a crucial and versatile

building block in the synthesis of a variety of agrochemicals. Its unique chemical structure,

featuring a reactive chloromethyl group attached to the phthalimide moiety, allows for the

straightforward introduction of the phthalimidomethyl group into various molecules. This

technical guide provides an in-depth overview of the applications of N-
(Chloromethyl)phthalimide in agrochemical research, with a focus on its use in the synthesis

of insecticides and the broader context of phthalimide-containing fungicides and herbicides.

Core Applications in Agrochemicals
N-(Chloromethyl)phthalimide is primarily utilized as an intermediate in the production of

pesticides.[1][2] The phthalimide group itself is a key pharmacophore in a range of biologically

active molecules, and its derivatives have been explored for various agricultural applications

due to their fungicidal, herbicidal, and insecticidal properties.[3] The chloromethyl group

provides a reactive site for nucleophilic substitution, making it a valuable reagent for organic

synthesis.[2]

Insecticide Synthesis: The Case of Phosmet
A prominent example of the use of N-(Chloromethyl)phthalimide is in the synthesis of the

organophosphate insecticide, Phosmet.[4] Phosmet is a non-systemic insecticide used to

control a wide range of pests on fruit trees, vines, and ornamental plants.[4]
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Synthesis of Phosmet
The synthesis of Phosmet involves the reaction of N-(Chloromethyl)phthalimide with O,O-

dimethyl phosphorodithioate.[4]

Reaction Scheme:

Reactants

Product

N-(Chloromethyl)phthalimide
(C₉H₆ClNO₂)

Phosmet
(C₁₁H₁₂NO₄PS₂)

+ O,O-dimethyl phosphorodithioate

O,O-dimethyl phosphorodithioate
(C₂H₇O₂PS₂)

Click to download full resolution via product page

Caption: Synthesis of Phosmet from N-(Chloromethyl)phthalimide.

Experimental Protocol for Phosmet Synthesis
While specific industrial synthesis protocols are often proprietary, a general laboratory-scale

procedure can be outlined based on the known reaction:

Preparation of O,O-dimethyl phosphorodithioate salt: O,O-dimethyl phosphorodithioic acid is

neutralized with a suitable base (e.g., sodium hydroxide or potassium carbonate) in an

appropriate solvent to form the corresponding salt.

Reaction with N-(Chloromethyl)phthalimide: N-(Chloromethyl)phthalimide, dissolved in a

suitable organic solvent (e.g., acetone, acetonitrile), is added to the solution of the O,O-

dimethyl phosphorodithioate salt.

Reaction Conditions: The reaction mixture is typically stirred at a controlled temperature

(e.g., room temperature or slightly elevated) for a period sufficient to ensure complete

reaction, which can be monitored by techniques such as thin-layer chromatography (TLC).
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Work-up and Purification: Upon completion of the reaction, the mixture is worked up to

remove inorganic salts and unreacted starting materials. This may involve filtration,

extraction, and washing with water. The crude product is then purified, for example, by

recrystallization from a suitable solvent to yield pure Phosmet.

Quantitative Data for Phosmet
Property Value Reference

Molecular Weight 317.3 g/mol [5]

Melting Point 72.0-72.7 °C [5]

Water Solubility 25 mg/L (at 25°C) [4]

Acute Oral LD50 (rat) 147-316 mg/kg [6]

Phthalimide Derivatives as Fungicides and
Herbicides
While the direct synthesis of commercial fungicides and herbicides from N-
(Chloromethyl)phthalimide is less commonly documented in publicly available literature, the

phthalimide moiety is a well-established component of these agrochemical classes.

Fungicides
Phthalimide-based fungicides, such as Captan and Folpet, are widely used in agriculture.[3]

The synthesis of these compounds typically starts from phthalic anhydride or phthalimide and

involves the introduction of a trichloromethylthio (-SCCl₃) group. While N-
(Chloromethyl)phthalimide is not the direct precursor, the fungicidal activity of these

compounds highlights the importance of the phthalimide scaffold in developing new antifungal

agents.[7]

Herbicides
Recent research has focused on N-phenyl phthalimide derivatives as potent inhibitors of

protoporphyrinogen oxidase (PPO), a key enzyme in chlorophyll biosynthesis in plants.[8]

Inhibition of PPO leads to the accumulation of phototoxic intermediates, resulting in rapid weed
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death. The synthesis of these herbicidal compounds often involves the condensation of a

substituted phthalic anhydride with an appropriate aniline derivative.

Experimental Workflow for Screening Phthalimide-Based Herbicides:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b098157?utm_src=pdf-body-img
https://www.benchchem.com/product/b098157?utm_src=pdf-custom-synthesis
https://sitem.herts.ac.uk/aeru/ppdb/en/Reports/521.htm
https://www.myskinrecipes.com/shop/en/phthalimide-derivatives/63235--n-chloromethylphthalimide.html
https://www.jetir.org/papers/JETIR2211020.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/Phosmet
https://www.inchem.org/documents/jmpr/jmpmono/v076pr21.htm
https://openknowledge.fao.org/server/api/core/bitstreams/13be3086-5c2d-4300-b2ea-2dc24522e636/content
https://www.researchgate.net/publication/301277219_Synthesis_of_N-substituted_phthalimides_and_their_antifungal_activity_against_Alternaria_solani_and_Botrytis_cinerea
https://webbook.nist.gov/cgi/cbook.cgi?ID=C732116&Mask=2000&Type=KOVATS-RI-NON-POLAR-CUSTOM
https://www.benchchem.com/product/b098157#n-chloromethyl-phthalimide-uses-in-agrochemical-research
https://www.benchchem.com/product/b098157#n-chloromethyl-phthalimide-uses-in-agrochemical-research
https://www.benchchem.com/product/b098157#n-chloromethyl-phthalimide-uses-in-agrochemical-research
https://www.benchchem.com/product/b098157#n-chloromethyl-phthalimide-uses-in-agrochemical-research
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b098157?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b098157?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science
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